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Compound of Interest

Compound Name: 3-Hexanone

Cat. No.: B147009

The safe and compliant disposal of 3-Hexanone is critical for ensuring laboratory safety and
environmental protection. As a flammable and potentially hazardous chemical, adherence to
established protocols is paramount for researchers, scientists, and drug development
professionals. This guide provides essential, step-by-step information for the proper handling
and disposal of 3-Hexanone waste.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to be aware of the hazards
associated with 3-Hexanone. It is a highly flammable liquid and vapor, and it can cause skin,
eye, and respiratory irritation.[1][2] Vapors may form explosive mixtures with air.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
Hexanone waste:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[113]

e Hand Protection: Use chemical-resistant gloves, such as those made of rubber or neoprene.

[1][2]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[1][3]
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» Respiratory Protection: In poorly ventilated areas or if vapors are generated, a respirator
may be necessary.[1]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety and shipping data
for 3-Hexanone. This information is critical for risk assessment and logistical planning.

Property Value Source
CAS Number 589-38-8 [3]
UN Number UN1224 [3]
Hazard Class 3 (Flammable Liquid) [3]

Packing Group I

GHS Classification Flammable Liquid (Category 2)

Partition Coefficient (log Pow) 1.24 [4]

Step-by-Step Disposal Protocol

The primary directive for the disposal of 3-Hexanone is to use a licensed and approved waste
disposal company.[1][4] Under no circumstances should it be poured down the drain or
discarded into the environment.[1][4]

1. Waste Collection:

o Collect all waste containing 3-Hexanone, including unused product, reaction residues, and
contaminated materials (e.g., absorbent pads, gloves, pipette tips), in a designated waste
container.[1][5]

» Do not mix 3-Hexanone waste with other chemical waste streams unless explicitly permitted
by your institution's waste management plan.[4]

2. Containerization:

o Use a container that is suitable for flammable liquid waste and can be securely sealed.[1][6]
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e Ensure the container is chemically compatible with ketones.
» Leave chemicals in their original containers for disposal when possible.[4]
3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Hexanone," and all relevant hazard symbols (e.g., flammable).[1]

o Attach a properly filled-out hazardous waste tag as required by your institution and local
regulations.

4. Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area
specifically for flammable liquid waste.[3]

e The storage area must be away from heat, sparks, open flames, and other sources of
ignition.[3][4]

o Ensure that eyewash stations and safety showers are located near the storage location.[3]
5. Professional Disposal:

» Arrange for the collection of the chemical waste through your institution's Environmental
Health & Safety (EHS) office or a licensed hazardous waste disposal company.[4]

e Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Hexanone to
ensure they have all necessary information for safe handling.[1]

o Chemical waste generators are responsible for consulting local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Spill Management

In the event of a 3-Hexanone spill, immediate action is required to contain the substance and
prevent contamination.
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e Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure the space is well-ventilated.[1]

» Control Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces,
and sparking equipment.[3][4] Use only non-sparking tools for cleanup.[3]

» Contain and Absorb: Contain the spill using an inert, liquid-absorbent material (e.g.,
Chemizorb®).[3]

» Collect Waste: Carefully collect the absorbent material and any contaminated soil or items
into a suitable, sealable container for disposal as hazardous waste.[3][5]

» Decontaminate: Clean the affected area thoroughly.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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